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Cat. No.: B1212152 Get Quote

Introduction

Hexyl salicylate (CAS No. 6259-76-3) is an aromatic ester widely utilized as a fragrance

ingredient in a variety of consumer products, including cosmetics, detergents, and air care

products, owing to its characteristic sweet, floral, and fruity odor.[1][2] Despite its widespread

use, its toxicological profile necessitates a thorough risk assessment to ensure consumer

safety. Regulatory bodies have classified hexyl salicylate as a Category 1 skin sensitizer and

a suspected Category 2 reproductive toxicant.[1][2] This classification is primarily based on a

combination of in vivo animal data and a "read-across" approach from its metabolites and

structural analogues.[1][2]

This technical guide provides a comprehensive overview of the toxicological profile of hexyl
salicylate. It is intended for researchers, scientists, and drug development professionals,

offering detailed data, experimental methodologies, and a summary of the risk assessment

framework used to establish safe use concentrations.

Metabolism and Pharmacokinetics
A critical aspect of hexyl salicylate's toxicological evaluation is its metabolic fate. It is

understood to undergo rapid and complete hydrolysis in the body, breaking down into its

primary metabolites: salicylic acid and 1-hexanol.[1][3] Consequently, the systemic toxicity of

hexyl salicylate is largely attributed to the known toxicological properties of salicylic acid.[3][4]

This metabolic pathway is fundamental to the read-across approach used in risk assessments

where data on hexyl salicylate is lacking.[1][2][3]
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Caption: Metabolic hydrolysis of hexyl salicylate.

Toxicological Endpoints
Acute Toxicity
Hexyl salicylate exhibits a low order of acute toxicity via oral and dermal routes of exposure.

[3][4] No data are available for acute inhalation toxicity.[3][4]

Endpoint Species Route Value (LD50) Reference

Acute Toxicity Rat Oral > 5000 mg/kg [5][6][7]

Acute Toxicity Rabbit Dermal > 5000 mg/kg [6][8]
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Experimental Protocol: Acute Oral Toxicity (Based on OECD Guideline 420)

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically, rats are used. A study on hexyl salicylate involved 10 rats.[5][7]

Procedure:

Animals are fasted prior to dosing.

A single high dose of the test substance (e.g., 5000 mg/kg) is administered to a small

group of animals by gavage.

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and body weight changes.[3][5][7]

The observation period is typically 14 days.[3][5][7]

Results Interpretation: The LD50 (Lethal Dose, 50%) is determined. For hexyl salicylate,

one animal death was reported at the 5.0 g/kg dose, leading to the conclusion that the LD50

exceeds this value.[5][7]

Skin and Eye Irritation
Hexyl salicylate is classified as a skin irritant.[8][9][10] Animal studies indicate mild to

moderate irritation at high concentrations (≥25%), though it is not considered a classifiable

irritant under cosmetic use conditions.[3][4] In vivo eye irritation studies in rabbits showed

slight, reversible effects.[3][4]
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Endpoint Test System Concentration Result Reference

Skin Irritation Rabbit (in vivo) Undiluted
Mild to moderate

irritation
[3]

Human (Patch

Test)
30% No irritation [5][11]

Human (Patch

Test)
3% No irritation [5]

Eye Irritation Rabbit (in vivo) Undiluted

Slight, reversible

irritation (fully

resolved by 72h)

[3][4]

Experimental Protocol: In Vivo Skin Irritation (Based on OECD Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation.

Test Animals: Albino rabbits are typically used.

Procedure:

A small area of the animal's dorsal skin is clipped free of fur.

A measured amount of the test substance (e.g., 0.5 mL of undiluted hexyl salicylate) is

applied to a small patch of skin.

The treated area is covered with a gauze patch for a specified exposure period (e.g., 4

hours).

After the exposure period, the patch is removed, and the skin is cleaned.

The skin is evaluated for signs of erythema (redness) and edema (swelling) at specific

time points (e.g., 1, 24, 48, and 72 hours) after patch removal.

Reactions are scored according to a standardized grading system.
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Results Interpretation: The mean scores for erythema and edema are used to classify the

substance's irritation potential.
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Workflow: In Vivo Skin Irritation Test (OECD 404)

Select Healthy
Albino Rabbits

Prepare Test Site:
Clip fur from dorsal area

Apply 0.5 mL of
Test Substance (Hexyl Salicylate)

to a skin patch

Cover with Gauze Patch
for 4-hour exposure

Remove Patch
& Clean Skin

Observe & Score Skin Reactions
(Erythema & Edema)
at 1, 24, 48, 72 hours

Classify Irritation Potential
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Risk Assessment Logic for Hexyl Salicylate (Systemic Effects)

Hazard Identification
(Reproductive Toxicity)

Read-Across Approach
(Metabolite: Salicylic Acid)

Point of Departure (POD)
NOAEL = 75 mg/kg/day
(from Salicylic Acid data)

Calculate Margin of Safety (MoS)
MoS = POD / SED

Aggregate Exposure (SED)
from Cosmetic Use

(e.g., 0.116 mg/kg/day)

Risk Characterization
MoS > 100

Conclusion: Safe under
proposed use conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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